Cas no 638129-39-2 (2,3-Oxiranedicarboxylicacid, 2-methyl-, (2R,3R)-rel-)

• Product Name: 2,3-Oxiranedicarboxylicacid, 2-methyl-, (2R,3R)-rel-
• CAS No: 638129-39-2
• MF: C₅H₆O₅
• MW: 146.098142147064
• CID: 500452
• Update Time: 2024-01-30

2,3-Oxiranedicarboxylicacid, 2-methyl-, (2R,3R)-rel- Chemical and Physical Properties

Names and Identifiers

• 2,3-Oxiranedicarboxylicacid, 2-methyl-, (2R,3R)-rel-
• Epoxymesaconicacid
• (2R,3R)-2-Methyl-2,3-oxiranedicarboxylic acid
• 2,3-Oxiranedicarboxylicacid,2-methyl-,(2R,3R)-rel-(9CI)
• 2,3-Oxiranedicarboxylic acid, 2-Methyl-,(2R,3R)-rel-
• CGWLDGFBAMHEMO-JLAZNSOCSA-N

• Inchi： 1S/C5H6O5/c1-5(4(8)9)2(10-5)3(6)7/h2H,1H3,(H,6,7)(H,8,9)/t2-,5+/m0/s1
• InChI Key： CGWLDGFBAMHEMO-JLAZNSOCSA-N
• SMILES： O1[C@@H](C(O)=O)[C@]1(C)C(O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.675±0.06 g/cm3(Predicted)
• Boiling Point: 399.9±42.0 °C(Predicted)
• pka: 3.15±0.40(Predicted)